3-(4-hydroxyphenyl)-2-[2-(5-nitro-2-furyl)vinyl]-4(3H)-quinazolinone

• IUPAC Name: 3-(4-hydroxyphenyl)-2-[(E)-2-(5-nitrofuran-2-yl)ethenyl]quinazolin-4-one
• InChI: InChI=1S/C20H13N3O5/c24-14-7-5-13(6-8-14)22-18(11-9-15-10-12-19(28-15)23(26)27)21-17-4-2-1-3-16(17)20(22)25/h1-12,24H/b11-9+
• InChI Key: XCJROHKHSORARX-PKNBQFBNSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)C=CC3=CC=C(O3)[N+](=O)[O-])C4=CC=C(C=C4)O
• Isomeric SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)/C=C/C3=CC=C(O3)[N+](=O)[O-])C4=CC=C(C=C4)O
• Molecular Formula: C20H13N3O5
• Molecular Weight: 375.3 g/mol

Description

3-(4-hydroxyphenyl)-2-[2-(5-nitro-2-furyl)vinyl]-4(3H)-quinazolinone is a synthetic compound that belongs to the class of quinazolinone derivatives. This compound has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

3-(4-hydroxyphenyl)-2-[2-(5-nitro-2-furyl)vinyl]-4(3H)-quinazolinone has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and biochemistry. Some of the significant research applications of this compound are:
1. Anticancer activity: Several studies have reported that this compound exhibits potent anticancer activity against various cancer cell lines. The compound induces apoptosis and inhibits cell proliferation by targeting specific signaling pathways.
2. Anti-inflammatory activity: this compound has been shown to possess significant anti-inflammatory activity. The compound inhibits the production of pro-inflammatory cytokines and reduces the infiltration of immune cells into inflamed tissues.
3. Antimicrobial activity: Several studies have reported that this compound exhibits potent antimicrobial activity against various bacterial and fungal strains. The compound inhibits the growth and proliferation of microorganisms by targeting specific cellular processes.

Mechanism of Action

The mechanism of action of 3-(4-hydroxyphenyl)-2-[2-(5-nitro-2-furyl)vinyl]-4(3H)-quinazolinone is not fully understood. However, several studies have suggested that the compound exerts its pharmacological effects by targeting specific signaling pathways and cellular processes. The compound has been shown to inhibit the activity of specific enzymes and proteins involved in cancer cell proliferation, inflammation, and microbial growth.
Biochemical and Physiological Effects:
This compound exhibits several biochemical and physiological effects. The compound has been shown to induce apoptosis, inhibit cell proliferation, reduce inflammation, and inhibit microbial growth. The compound also exhibits antioxidant activity and protects cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 3-(4-hydroxyphenyl)-2-[2-(5-nitro-2-furyl)vinyl]-4(3H)-quinazolinone is its potent pharmacological activity. The compound exhibits significant activity against various cancer cell lines, inflammatory diseases, and microbial infections. However, one of the significant limitations of this compound is its poor solubility in aqueous solutions, which makes it challenging to administer in vivo.

Future Directions

Future research on 3-(4-hydroxyphenyl)-2-[2-(5-nitro-2-furyl)vinyl]-4(3H)-quinazolinone should focus on the following areas:
1. Development of novel synthetic methods to improve the yield and purity of the compound.
2. Investigation of the compound's pharmacokinetics and pharmacodynamics to determine its efficacy and safety in vivo.
3. Identification of the specific signaling pathways and cellular processes targeted by the compound.
4. Development of novel drug delivery systems to improve the solubility and bioavailability of the compound.
5. Investigation of the compound's potential applications in other fields, such as agriculture and environmental science.
Conclusion:
This compound is a synthetic compound that exhibits potent pharmacological activity against various cancer cell lines, inflammatory diseases, and microbial infections. The compound has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and biochemistry. Future research on this compound should focus on developing novel synthetic methods, investigating its pharmacokinetics and pharmacodynamics, identifying specific signaling pathways and cellular processes targeted by the compound, and exploring its potential applications in other fields.

Synthesis Methods

The synthesis of 3-(4-hydroxyphenyl)-2-[2-(5-nitro-2-furyl)vinyl]-4(3H)-quinazolinone involves the reaction of 2-nitro-5-(2-furyl)acrylic acid with 2-aminobenzophenone in the presence of a catalyst. The reaction proceeds through a cyclization process, resulting in the formation of the quinazolinone ring. The final product is obtained by the reduction of the nitro group to an amino group using a reducing agent.